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Compound of Interest

1-Hydroxycyclohexanecarboxylic
Compound Name: o
aci

Cat. No. B072880

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1-Hydroxycyclohexanecarboxylic acid, ensuring operational integrity and
adherence to regulatory standards.

Hazard Profile and Safety Recommendations

1-Hydroxycyclohexanecarboxylic acid presents several hazards that necessitate careful
handling during disposal. According to the Global Harmonized System (GHS) of Classification
and Labelling of Chemicals, this compound is classified as follows:

Acute toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin irritation (Category 2): Causes skin irritation.[1][2]

Serious eye irritation (Category 2): Causes serious eye irritation.[1][2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[1][2]
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To mitigate these risks, the following personal protective equipment (PPE) is mandatory when
handling 1-Hydroxycyclohexanecarboxylic acid:

» Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.
[1] The selected protective gloves must satisfy the specifications of EU Directive 89/686/EEC
and the standard EN 374 derived from it.[1]

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.
» Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1]
e Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

Step-by-Step Disposal Protocol

The primary methods for the disposal of 1-Hydroxycyclohexanecarboxylic acid are through
a licensed chemical destruction plant or by controlled incineration.[1] Under no circumstances
should this chemical be discharged into sewer systems or the environment.[1]

1. Waste Collection and Storage:

o Collect waste 1-Hydroxycyclohexanecarboxylic acid in a suitable, closed, and clearly
labeled container.

» Store the waste container in a dry, cool, and well-ventilated area, away from incompatible
materials such as oxidizing agents.[1]

o Ensure the storage area is secure and, if required, locked.[1][3]

2. Spill Management:

¢ In the event of a spill, immediately evacuate the area and remove all sources of ignition.[1]
o Ventilate the area of the spill.

o Wearing appropriate PPE, contain the spill using an inert absorbent material.
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o Collect the absorbed material using spark-proof tools and place it into a suitable container for
disposal.[1]

e Do not let the chemical enter drains.[1]
3. Final Disposal:

» Arrange for the collection and disposal of the waste by a licensed hazardous waste disposal
company.

e The material may be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.

o Always adhere to all federal, state, and local environmental regulations regarding chemical
waste disposal.[3]

4. Container Decontamination:

o Empty containers can be triple-rinsed (or the equivalent) and offered for recycling or
reconditioning.[1]

 Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill, in accordance with local regulations.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Hydroxycyclohexanecarboxylic acid.
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Start: Have 1-Hydroxycyclohexanecarboxylic acid for disposal

Collect waste in a labeled, closed container

A

A4

Store in a cool, dry, well-ventilated area

Accidental Spill?

No Yes

Do NOT discharge to sewer or environment -

Follow Spill Management Protocol:

- Evacuate and ventilate
Select Disposal Method - Wear PPE

- Contain with inert material
- Collect with spark-proof tools

Option 1 Option 2

Controlled Incineration in a chemical incinerator with flue gas scrubbing Licensed Chemical Destruction Plant

Contact Licensed Hazardous Waste Disposal Vendor

Ensure compliance with all local, state, and federal regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1-Hydroxycyclohexanecarboxylic acid.
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Quantitative Data Summary

While specific quantitative exposure limits or disposal-related numerical data for 1-
Hydroxycyclohexanecarboxylic acid are not readily available in the provided search results,
the following table summarizes its key identifiers.

Property Value

CAS Number 1123-28-0
Molecular Formula C7H1203
Molecular Weight 144.17 g/mol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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